Cas no 1805008-80-3 (2-(Difluoromethyl)-3-iodo-5-hydroxypyridine)

2-(Difluoromethyl)-3-iodo-5-hydroxypyridine is a fluorinated and iodinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both difluoromethyl and iodo substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The hydroxyl group at the 5-position provides an additional site for derivatization, broadening its applicability in medicinal chemistry. This compound is particularly valuable in the development of fluorinated bioactive molecules, where the difluoromethyl group can improve metabolic stability and binding affinity. Its well-defined structure and high purity make it suitable for precision applications in research and industrial settings.

2-(Difluoromethyl)-3-iodo-5-hydroxypyridine structure

1805008-80-3 structure

Product Name:2-(Difluoromethyl)-3-iodo-5-hydroxypyridine

CAS No:1805008-80-3

MF:C₆H₄F₂INO

MW:271.00334072113

CID:4918897

Update Time:2025-05-28

2-(Difluoromethyl)-3-iodo-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-iodo-5-hydroxypyridine
- Inchi： 1S/C6H4F2INO/c7-6(8)5-4(9)1-3(11)2-10-5/h1-2,6,11H
- InChI Key： DUZGKMFDUKGYGM-UHFFFAOYSA-N
- SMILES： IC1=CC(=CN=C1C(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
XLogP3: 1.8
Topological Polar Surface Area: 33.1

2-(Difluoromethyl)-3-iodo-5-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003451-250mg	2-(Difluoromethyl)-3-iodo-5-hydroxypyridine	1805008-80-3	97%	250mg	$652.80	2022-04-01
Alichem	A024003451-500mg	2-(Difluoromethyl)-3-iodo-5-hydroxypyridine	1805008-80-3	97%	500mg	$989.80	2022-04-01
Alichem	A024003451-1g	2-(Difluoromethyl)-3-iodo-5-hydroxypyridine	1805008-80-3	97%	1g	$1,646.40	2022-04-01

2-(Difluoromethyl)-3-iodo-5-hydroxypyridine Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on 2-(Difluoromethyl)-3-iodo-5-hydroxypyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-5-hydroxypyridine (CAS No. 1805008-80-3)

2-(Difluoromethyl)-3-iodo-5-hydroxypyridine (CAS No. 1805008-80-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxypyridine core, makes it particularly valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring 2-(Difluoromethyl)-3-iodo-5-hydroxypyridine as a key building block for developing novel antiviral agents and anticancer drugs. Its iodo group also facilitates cross-coupling reactions, enabling the construction of complex molecular architectures. This aligns with the growing trend of precision medicine and targeted therapy, where tailored compounds are essential for addressing specific biological pathways.

The compound's hydroxypyridine moiety is another critical feature, contributing to its solubility and reactivity. This attribute is particularly relevant in the context of green chemistry, as researchers seek eco-friendly synthesis routes. The integration of 2-(Difluoromethyl)-3-iodo-5-hydroxypyridine into sustainable processes underscores its role in advancing environmentally benign methodologies. Furthermore, its potential applications in organic electronics and catalysis highlight its multidisciplinary utility.

From a commercial perspective, 2-(Difluoromethyl)-3-iodo-5-hydroxypyridine is gaining traction due to its scalability and compatibility with modern high-throughput screening techniques. Pharmaceutical companies are leveraging its structural features to accelerate the discovery of next-generation therapeutics. Additionally, its relevance in agrochemical innovation cannot be overlooked, as it contributes to the development of crop protection agents with improved efficacy and safety profiles.

In summary, 2-(Difluoromethyl)-3-iodo-5-hydroxypyridine (CAS No. 1805008-80-3) represents a cutting-edge compound with broad applications in life sciences and material engineering. Its unique chemical properties and adaptability make it a focal point for ongoing research, addressing some of the most pressing challenges in healthcare and sustainable technology. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of innovative chemistry.